4-Fluorophenyl 4-methoxybenzoate
Description
4-Fluorophenyl 4-methoxybenzoate is an ester derivative of 4-methoxybenzoic acid, where the hydroxyl group of the acid is replaced by a 4-fluorophenoxy group. This compound belongs to a broader class of aromatic esters, which are widely studied for their applications in pharmaceuticals, agrochemicals, and materials science. The fluorine atom at the para position of the phenyl ring and the methoxy group on the benzoate moiety contribute to its unique physicochemical and biological properties, such as enhanced metabolic stability and altered electronic effects compared to non-fluorinated analogs .
Properties
Molecular Formula |
C14H11FO3 |
|---|---|
Molecular Weight |
246.23 g/mol |
IUPAC Name |
(4-fluorophenyl) 4-methoxybenzoate |
InChI |
InChI=1S/C14H11FO3/c1-17-12-6-2-10(3-7-12)14(16)18-13-8-4-11(15)5-9-13/h2-9H,1H3 |
InChI Key |
FFXJPOBHMPBQEF-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Data Table
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